Cas no 2060042-54-6 (3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid)

• Product Name: 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid
• CAS No: 2060042-54-6
• MF: C₁₁H₉BrO₂
• MW: 253.091962575912
• MDL: MFCD30498277
• CID: 4635619
• PubChem ID: 134691158
• Update Time: 2025-07-17

3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]indene-1-carboxylic acid, 3-bromo-1,1a,6,6a-tetrahydro-
• 3-Bromo-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic Acid
• 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid

• MDL： MFCD30498277
• Inchi： 1S/C11H9BrO2/c12-6-2-1-5-3-8-9(7(5)4-6)10(8)11(13)14/h1-2,4,8-10H,3H2,(H,13,14)
• InChI Key： MHMSPPNJUVPCGT-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C1CC1=C2C=C(Br)C=C1

Additional information on 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid

Research Briefing on 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid (CAS: 2060042-54-6)

In recent years, the compound 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid (CAS: 2060042-54-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic carboxylic acid derivative, characterized by its unique cyclopropaindene scaffold, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules and as a candidate for drug discovery. The following briefing synthesizes the latest research findings on this compound, highlighting its structural properties, synthetic applications, and biological relevance.

The structural uniqueness of 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid lies in its fused cyclopropane-indene ring system, which imparts significant steric and electronic constraints. Recent studies have explored its utility as a building block for the construction of complex molecular architectures, particularly in the context of medicinal chemistry. For instance, researchers have utilized this compound to develop novel inhibitors targeting key enzymes involved in inflammatory pathways, leveraging its ability to introduce conformational rigidity into drug candidates.

One of the most notable advancements involves the application of 2060042-54-6 in the synthesis of small-molecule modulators for protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the development of PPI inhibitors, with enhanced binding affinity and selectivity. The bromine substituent at the 3-position was found to be critical for facilitating cross-coupling reactions, enabling the rapid diversification of the core structure.

Further investigations into the biological activity of derivatives of 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid have revealed its potential in oncology. Preclinical studies indicate that certain analogs exhibit potent antiproliferative effects against cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies suggest that these compounds may act as allosteric modulators of kinase activity, offering a new avenue for targeted cancer therapy.

From a synthetic chemistry perspective, recent methodologies have focused on optimizing the scalable production of 2060042-54-6. A 2024 report in Organic Process Research & Development outlined a novel catalytic protocol for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 3-Bromo-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic Acid (CAS: 2060042-54-6) represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its structural features, combined with recent synthetic and biological breakthroughs, position it as a valuable tool for researchers aiming to explore new therapeutic modalities. Future research directions may include further elucidation of its mechanism of action and expansion of its applications in fragment-based drug design.